Cas no 52547-51-0 (Acetamide, 2-(4-aminophenoxy)-N-butyl-)

Acetamide, 2-(4-aminophenoxy)-N-butyl- structure
52547-51-0 structure
Product Name:Acetamide, 2-(4-aminophenoxy)-N-butyl-
CAS No:52547-51-0
MF:C12H18N2O2
MW:222.283523082733
CID:359375
PubChem ID:28689711
Update Time:2025-04-19

Acetamide, 2-(4-aminophenoxy)-N-butyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-(4-aminophenoxy)-N-butyl-
    • 2-(4-aminophenoxy)-N-butylacetamide
    • AKOS000298950
    • 52547-51-0
    • DTXSID80651559
    • Inchi: 1S/C12H18N2O2/c1-2-3-8-14-12(15)9-16-11-6-4-10(13)5-7-11/h4-7H,2-3,8-9,13H2,1H3,(H,14,15)
    • InChI Key: QFRJAFLLNKKUQC-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N)CC(NCCCC)=O

Computed Properties

  • Exact Mass: 222.13694
  • Monoisotopic Mass: 222.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 64.35

Acetamide, 2-(4-aminophenoxy)-N-butyl- Related Literature

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